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Compound of Interest

Compound Name: Benzoyl Chloride-13C7

CAS No.: 1346605-13-7

Cat. No.: B584762

Get Quote

Executive Summary
Benzoyl Chloride-13C7 (C₆H₅COCl, with all seven carbon atoms substituted by the stable

isotope ¹³C) is a specialized derivatizing agent used primarily in quantitative liquid

chromatography-tandem mass spectrometry (LC-MS/MS). By introducing a hydrophobic

benzoyl moiety with a precise mass shift (+7 Da) relative to the unlabeled reagent, it serves as

an ideal stable isotope-labeled internal standard (SIL-IS) for the quantification of polar

metabolites, including neurochemicals, polyamines, and steroids. This guide details its

identification, rigorous safety handling, and experimental application in drug development.

Identity & Physicochemical Profile
The ¹³C₇ isotopologue is chemically equivalent to its unlabeled counterpart but distinct in mass

spectrometry due to the uniform carbon labeling.
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Property Data

Chemical Name Benzoyl Chloride-13C7 (Per-13C-labeled)

CAS Number
1346605-13-7 (Specific to 13C7) / 98-88-4

(Unlabeled Parent)

Molecular Formula ¹³C₇H₅ClO

Molecular Weight ~147.52 g/mol (vs. 140.57 unlabeled)

Appearance Colorless to slightly yellow fuming liquid

Solubility
Soluble in ether, benzene, CS₂; Decomposes in

water

Boiling Point ~198 °C (Parent)

Mass Shift
+7 Da (M+7) relative to unlabeled Benzoyl

Chloride

Safety Data & Handling Protocols
Critical Warning: Benzoyl chloride (and its isotopes) is a lachrymator and corrosive.[1] It reacts

violently with water and protic solvents.[2]

Hazard Classification (GHS)
Skin Corrosion/Irritation: Category 1B (H314) - Causes severe skin burns and eye damage.

[3]

Acute Toxicity (Inhalation): Category 3 (H331) - Toxic if inhaled.

Acute Toxicity (Oral/Dermal): Category 4 (H302/H312).

Sensitization: Skin Sensitizer Category 1 (H317).

Storage & Stability
Atmosphere: Must be stored under inert gas (Argon or Nitrogen). Moisture exposure causes

hydrolysis to Benzoic Acid-13C7 and HCl.
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Temperature: Store at +2°C to +8°C.

Segregation: Keep away from oxidizers, alcohols, and amines until reaction is intended.

Emergency Response
Inhalation: Move to fresh air immediately. Oxygen may be required.[4]

Skin Contact: Wash immediately with polyethylene glycol 400 (Roticlean) or copious water

for >15 mins.

Spill: Do not use water. Absorb with dry earth, sand, or non-combustible material.

Technical Core: Derivatization Chemistry
Mechanism of Action
Benzoyl chloride reacts with nucleophilic functional groups (primary/secondary amines,

phenols, thiols) via the Schotten-Baumann reaction.

Function: Replaces active hydrogens with a non-polar benzoyl group.

Benefit 1 (Chromatography): Increases retention on Reverse-Phase (C18) columns, moving

polar analytes away from the solvent front (ion suppression zone).

Benefit 2 (Detection): The benzoyl moiety enhances ionization efficiency in ESI(+) mode.

Benefit 3 (Quantification): Co-injecting a sample derivatized with Unlabeled BzCl and a

standard derivatized with BzCl-13C7 creates a perfect internal standard that co-elutes but is

mass-resolved.

Reaction Pathway Visualization
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Figure 1: Reaction mechanism showing the incorporation of the 13C7-benzoyl tag onto a

nucleophilic analyte.

Experimental Protocol: LC-MS/MS Derivatization
Objective: Derivatization of neurochemicals (e.g., dopamine, serotonin) in plasma using

Benzoyl Chloride-13C7.

Reagents
Buffer: 100 mM Sodium Carbonate (Na₂CO₃), pH 11.

Reagent A (Sample Label): 2% (v/v) Benzoyl Chloride (Unlabeled) in Acetonitrile.

Reagent B (IS Label): 2% (v/v) Benzoyl Chloride-13C7 in Acetonitrile.

Stop Solution: 1% Formic Acid in water.

Workflow
Sample Preparation:

Mix 20 µL Plasma + 10 µL Internal Standard (pre-labeled with Reagent B) OR spike

sample with neat standard and label later (depending on workflow strategy).

Standard Workflow: Label samples with Unlabeled BzCl; Label Calibration Standards with

BzCl-13C7 to use as IS.

Derivatization Reaction:

Aliquot 20 µL Sample (supernatant after protein ppt).

Add 10 µL Na₂CO₃ (100 mM). Vortex.

Add 10 µL 2% Benzoyl Chloride (Unlabeled or 13C7 depending on arm).

Vortex vigorously for 30 seconds. (Reaction is instantaneous at RT).
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Quenching:

Add 10 µL Internal Standard (if using post-labeling addition method).

Add 50 µL Water or Stop Solution to quench excess anhydride/chloride.

Analysis:

Inject 5 µL onto C18 UHPLC column.

Monitor MRM transitions. The 13C7-labeled analytes will show a precursor mass shift of

+7.023 Da.

Workflow Diagram
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Figure 2: Step-by-step sample preparation workflow for targeted metabolomics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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